MMP3 inhibitor 2
Cat. No. B8321331
M. Wt: 406.5 g/mol
InChI Key: VKUYLANQOAKALN-LJQANCHMSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:49]([Cl:50])[Cl:51].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([S:9](=[O:10])(=[O:11])[N:12]([CH:13]([C:14](=[O:15])[OH:16])[CH2:17][CH:18]([CH3:19])[CH3:20])[CH2:21][c:22]2[cH:23][cH:24][cH:25][cH:26][cH:27]2)[cH:7][cH:8]1.[CH3:34][N:35]([CH3:36])[CH:37]=[O:38].[CH3:42][CH2:43][N:44]([CH2:45][CH3:46])[CH2:47][CH3:48].[Cl:28][C:29]([C:30]([Cl:31])=[O:32])=[O:33].[ClH:39].[NH2:40][OH:41].[O:52]1[CH2:53][CH2:54][CH2:55][CH2:56]1.[OH2:57]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([S:9](=[O:10])(=[O:11])[N:12]([CH:13]([C:14](=[O:15])[NH:40][OH:41])[CH2:17][CH:18]([CH3:19])[CH3:20])[CH2:21][c:22]2[cH:23][cH:24][cH:25][cH:26][cH:27]2)[cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)O)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)O)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(Cl)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)NO)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:49]([Cl:50])[Cl:51].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([S:9](=[O:10])(=[O:11])[N:12]([CH:13]([C:14](=[O:15])[OH:16])[CH2:17][CH:18]([CH3:19])[CH3:20])[CH2:21][c:22]2[cH:23][cH:24][cH:25][cH:26][cH:27]2)[cH:7][cH:8]1.[CH3:34][N:35]([CH3:36])[CH:37]=[O:38].[CH3:42][CH2:43][N:44]([CH2:45][CH3:46])[CH2:47][CH3:48].[Cl:28][C:29]([C:30]([Cl:31])=[O:32])=[O:33].[ClH:39].[NH2:40][OH:41].[O:52]1[CH2:53][CH2:54][CH2:55][CH2:56]1.[OH2:57]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([S:9](=[O:10])(=[O:11])[N:12]([CH:13]([C:14](=[O:15])[NH:40][OH:41])[CH2:17][CH:18]([CH3:19])[CH3:20])[CH2:21][c:22]2[cH:23][cH:24][cH:25][cH:26][cH:27]2)[cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)O)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)O)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(Cl)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(S(=O)(=O)N(Cc2ccccc2)C(CC(C)C)C(=O)NO)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
